molecular formula C17H19NO3 B269358 N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide

N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide

Cat. No. B269358
M. Wt: 285.34 g/mol
InChI Key: KVVWBBATQXMDBW-UHFFFAOYSA-N
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Description

N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide, also known as EPM, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. EPM belongs to the class of N-aryl-2-phenylacetamides, which have been studied for their analgesic and anti-inflammatory properties.

Scientific Research Applications

N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to possess analgesic and anti-inflammatory properties, making it a promising candidate for the treatment of pain and inflammation. N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has been shown to have antioxidant and neuroprotective effects, which may help to prevent or slow down the progression of these diseases.

Mechanism of Action

The exact mechanism of action of N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide is not fully understood, but it is believed to act through multiple pathways. N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function. Additionally, N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has been shown to have antioxidant properties, which may help to protect cells from oxidative stress.
Biochemical and Physiological Effects:
N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has also been shown to improve cognitive function in animal models of Alzheimer's disease. Additionally, N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has been shown to have antioxidant and neuroprotective effects, which may help to prevent or slow down the progression of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity and is well-tolerated in animal models. However, there are some limitations to using N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to test specific hypotheses. Additionally, N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has not been extensively studied in human clinical trials, which limits its potential for clinical applications.

Future Directions

There are several future directions for research on N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide. One area of research is to further elucidate its mechanism of action and identify specific molecular targets. This could lead to the development of more targeted therapies for pain, inflammation, and neurodegenerative diseases. Another area of research is to study the pharmacokinetics and pharmacodynamics of N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide in humans, which could help to determine its potential for clinical applications. Additionally, N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide could be studied in combination with other compounds to determine if it has synergistic effects. Overall, N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide is a promising compound with potential therapeutic applications, and further research is needed to fully understand its potential.

Synthesis Methods

N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide can be synthesized through a multi-step process involving the reaction of 3-ethoxyaniline with 4-methoxybenzaldehyde, followed by reduction and acetylation. The final product is obtained through recrystallization and purification methods. The synthesis of N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide has been optimized to improve yield and purity, making it a viable compound for research purposes.

properties

Product Name

N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide

Molecular Formula

C17H19NO3

Molecular Weight

285.34 g/mol

IUPAC Name

N-(3-ethoxyphenyl)-2-(4-methoxyphenyl)acetamide

InChI

InChI=1S/C17H19NO3/c1-3-21-16-6-4-5-14(12-16)18-17(19)11-13-7-9-15(20-2)10-8-13/h4-10,12H,3,11H2,1-2H3,(H,18,19)

InChI Key

KVVWBBATQXMDBW-UHFFFAOYSA-N

SMILES

CCOC1=CC=CC(=C1)NC(=O)CC2=CC=C(C=C2)OC

Canonical SMILES

CCOC1=CC=CC(=C1)NC(=O)CC2=CC=C(C=C2)OC

Origin of Product

United States

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